Cas no 306735-68-2 (<br>4-(3,4,5-Trimethoxy-phenyl)-1,4-dihydro-benzo[4,5]imidazo[1,2-a][1,3,5]tria zin-2-ylamine)

• Product Name: <br>4-(3,4,5-Trimethoxy-phenyl)-1,4-dihydro-benzo[4,5]imidazo[1,2-a][1,3,5]tria zin-2-ylamine
• CAS No: 306735-68-2
• MF: C₁₈H₁₉N₅O₃
• MW: 353.375163316727
• CID: 3105083
• PubChem ID: 3737527
• Update Time: 2025-08-02

<br>4-(3,4,5-Trimethoxy-phenyl)-1,4-dihydro-benzo[4,5]imidazo[1,2-a][1,3,5]tria zin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• <br>4-(3,4,5-Trimethoxy-phenyl)-1,4-dihydro-benzo[4,5]imidazo[1,2-a][1,3,5]tria zin-2-ylamine
• STK574602
• 13-(3,4,5-trimethoxyphenyl)-1,8,10,12-tetraazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,8,11-pentaen-11-amine
• 306735-68-2
• STK210031
• 4-(3,4,5-TRIMETHOXYPHENYL)-1,4-DIHYDRO[1,3,5]TRIAZINO[1,2-A][1,3]BENZIMIDAZOL-2-AMINE
• 4-(3,4,5-trimethoxyphenyl)-4,10-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• Z56769726
• AKOS016308794
• 4-(3,4,5-trimethoxyphenyl)-1,4-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• AT-057/43239995
• 4-(3,4,5-trimethoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• AKOS001013968
• 4-(3,4,5-TRIMETHOXY-PHENYL)-1,4-DIHYDRO-BENZO[4,5]IMIDAZO[1,2-A][1,3,5]TR+
• AKOS022068071
• 4-(3,4,5-trimethoxyphenyl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• AKOS005499551
• AB00709179-01
• STK291603
• 13-(3,4,5-trimethoxyphenyl)-1,8,10,12-tetraazatricyclo[7.4.0.0,2,7]trideca-2(7),3,5,8,11-pentaen-11-amine
• AKOS002277383
• HMS1769M18
• EN300-02700
• RS-0287

• Inchi： 1S/C18H19N5O3/c1-24-13-8-10(9-14(25-2)15(13)26-3)16-21-17(19)22-18-20-11-6-4-5-7-12(11)23(16)18/h4-9,16H,1-3H3,(H3,19,20,21,22)
• InChI Key： OTHLDBRZPXOSIW-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C1N=C(N)NC2=NC3C=CC=CC=3N12)OC)OC

Computed Properties

• Exact Mass: 353.14878949Da
• Monoisotopic Mass: 353.14878949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9Ų

Additional information on <br>4-(3,4,5-Trimethoxy-phenyl)-1,4-dihydro-benzo[4,5]imidazo[1,2-a][1,3,5]tria zin-2-ylamine

Introduction to CAS No 306735-68-2: 4-(3,4,5-Trimethoxy-phenyl)-1,4-dihydro-benzo[4,5]imidazo[1,2-a][1,3,5]triazin-2-ylamine

The compound with CAS No 306735-68-2 is a highly specialized organic compound known as 4-(3,4,5-trimethoxy-phenyl)-1,4-dihydro-benzo[4,5]imidazo[1,2-a][1,3,5]triazin-2-ylamine. This compound has garnered significant attention in the scientific community due to its unique chemical structure and potential applications in various fields. The molecule consists of a benzoimidazotriazine core with a trimethoxy-substituted phenyl group attached at the 4-position. Such structural features make it a promising candidate for research in drug discovery and materials science.

Recent studies have highlighted the importance of benzoimidazotriazines as versatile scaffolds in medicinal chemistry. The presence of multiple heteroatoms in the ring system provides opportunities for hydrogen bonding and π-interactions with biological targets. The trimethoxyphenyl substituent further enhances the compound's pharmacokinetic properties by increasing lipophilicity and improving bioavailability. These attributes make CAS No 306735-68-2 a valuable molecule for exploring new therapeutic agents.

In terms of synthesis, CAS No 306735-68-2 is typically prepared through multi-step organic reactions involving nucleophilic aromatic substitution and cyclization processes. The synthesis begins with the preparation of the trimethoxyphenyl derivative followed by its coupling with an appropriate imidazotriazine intermediate. The reaction conditions are optimized to ensure high yields and purity of the final product. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the synthesized compound.

The biological activity of CAS No 306735-68-2 has been extensively studied in vitro and in vivo models. Recent research indicates that this compound exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases such as Alzheimer's disease. The trimethoxyphenyl group plays a crucial role in modulating the compound's activity by enhancing its ability to cross the blood-brain barrier. Furthermore, computational studies using molecular docking have revealed that CAS No 306735-68-2 binds effectively to key residues in target proteins.

In addition to its pharmacological applications,CAS No 306735-68-2 has also been explored for its potential use in materials science. The imidazotriazine core is known for its thermal stability and electrical properties making it suitable for applications in organic electronics. Researchers have investigated its use as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Initial results suggest that this compound could contribute to the development of next-generation electronic devices.

From an environmental perspective,CAS No 306735-68-2 has been evaluated for its biodegradability and toxicity profiles. Studies indicate that the compound undergoes moderate biodegradation under aerobic conditions suggesting that it poses minimal risk to aquatic ecosystems when used responsibly. Regulatory agencies have classified it as a non-hazardous chemical under standard handling conditions further supporting its safe use in industrial and research settings.

In conclusion,CAS No 306735-68-, commonly referred to as 4-(3,4,5-trimethoxyphenyl)-benzoimidazotriazine amine, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure combined with favorable pharmacokinetic properties positions it as a valuable tool for advancing drug discovery efforts while its electronic properties open new avenues in materials science research.